Chlorobenzene

• CAS No.: 108-90-7
• Product Name: Chlorobenzene
• Molecular Formula: C6H5Cl
• Molecular Weight: 112.55 g/mol
• IUPAC Name: chlorobenzene
• Standard InChI: InChI=1S/C6H5Cl/c7-6-4-2-1-3-5-6/h1-5H
• Standard InChIKey: MVPPADPHJFYWMZ-UHFFFAOYSA-N
• Impurities: Typical analysis of commercial monochlorobenzene: >99.9%, <0.02% benzene, <0.05% dichlorobenzenes.
• SMILES: C1=CC=C(C=C1)Cl
• Canonical SMILES: C1=CC=C(C=C1)Cl
• Boiling Point: 270 °F at 760 mm Hg (NTP, 1992); 131.7 °C; 131.6 °C; 132 °C; 270°F
• Colorform: Colorless liquid; Clear volatile liquid
• Density: 1.11 at 68 °F (USCG, 1999); 1.1058 g/cu cm at 20 °C; Relative density (water = 1): 1.11; 1.11
• Flash Point: 75 °F (NTP, 1992); 82 °F (Closed Cup) 28 °C; 97 °F (open cup); 27 °C c.c.; 75°F; 82°F
• Melting Point: -49 °F (NTP, 1992); -45.2 °C; -45.2°C; -45 °C; -50°F
• Physical Description: Chlorobenzene appears as a colorless to clear, yellowish liquid with a sweet almond-like odor. Flash point 84°F. Practically insoluble in water and somewhat denser than water (9.2 lb / gal). Vapors heavier than air. Used to make pesticides, dyes, and other chemicals.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colorless liquid with an almond-like odor.
• Description: Chlorobenzene is a colorless, flammable liquid with an aromatic, almond-like odor. Some of it will dissolve in water, but it readily evaporates into air. It does not occur naturally in the environment. Chlorobenzene production in the United States has declined by more than 60% from its peak in 1960. It was used in the past to make other chemicals, such as phenol and DDT. Now chlorobenzene is used as a solvent for some pesticide formulations, to degrease automobile parts, and as a chemical intermediate to make several other chemicals.; Chlorobenzene appears as a colorless to clear, yellowish liquid with a sweet almond-like odor. Flash point 84°F. Practically insoluble in water and somewhat denser than water (9.2 lb / gal). Vapors heavier than air. Used to make pesticides, dyes, and other chemicals.; Chlorobenzene, also known as benzene chloride or monochlorbenzol, belongs to the class of organic compounds known as chlorobenzenes. Chlorobenzenes are compounds containing one or more chlorine atoms attached to a benzene moiety. Chlorobenzene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, chlorobenzene is primarily located in the membrane (predicted from logP). Chlorobenzene exists in all eukaryotes, ranging from yeast to humans. Chlorobenzene is a potentially toxic compound.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.00 M; In water, 499 mg/L at 25 °C; In water, 0.05 g/100g at 20 °C; Miscible in ethanol, ethyl ether; very soluble in benzene, carbon tetrachloride; Freely soluble in chloroform; Very soluble in carbon disulfide; In water, 498 mg/L at 25 °C; 0.498 mg/mL at 25 °C; Solubility in water, g/100ml at 20 °C: 0.05; 0.05%
• Synonyms: CP 27; IP Carrier T 40; MCB; Monochlorobenzene; NSC 8433; Phenyl Chloride; Tetrosin SP
• Vapor Density: 3.88 (NTP, 1992) (Relative to Air); 3.88 (Air = 1); Relative vapor density (air = 1): 3.88; 3.88
• Vapor Pressure: 8.8 mm Hg at 68 °F ; 11.8 mm Hg at 77° F (NTP, 1992); 11.97 mmHg; 12.0 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 1.17; 8.8 mmHg; 9 mmHg
• PubChem Compound: 7964
• Last Modified: Nov 11 2021